Cas no 87989-68-2 (1,4,2-Dioxaphosphepane, 2-(2-chloro-1-methylethoxy)-, 2-oxide)

• Product Name: 1,4,2-Dioxaphosphepane, 2-(2-chloro-1-methylethoxy)-, 2-oxide
• CAS No: 87989-68-2
• MF: C₇H₁₄ClO₄P
• MW: 228.610422611237
• CID: 649454
• PubChem ID: 13143336
• Update Time: 2025-04-19

1,4,2-Dioxaphosphepane, 2-(2-chloro-1-methylethoxy)-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,4,2-Dioxaphosphepane, 2-(2-chloro-1-methylethoxy)-, 2-oxide
• 2-(1-chloropropan-2-yloxy)-1,4,2λ⁵-dioxaphosphepane 2-oxide
• 2-[(1-Chloropropan-2-yl)oxy]-1,4,2lambda~5~-dioxaphosphepan-2-one
• 87989-68-2
• DTXSID10521433

• Inchi： 1S/C7H14ClO4P/c1-7(5-8)12-13(9)6-10-3-2-4-11-13/h7H,2-6H2,1H3
• InChI Key： UIJPZGGXSZEWCK-UHFFFAOYSA-N
• SMILES： ClCC(C)OP1(COCCCO1)=O

Computed Properties

• Exact Mass: 228.0318236g/mol
• Monoisotopic Mass: 228.0318236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.8Ų